Cas no 1805056-51-2 (4-Fluoropyrimidine-2-carbonitrile)

4-Fluoropyrimidine-2-carbonitrile is a fluorinated pyrimidine derivative with a nitrile functional group, offering versatile reactivity in organic synthesis. Its structure combines electron-withdrawing fluorine and nitrile groups, making it a valuable intermediate for constructing heterocyclic compounds, particularly in pharmaceutical and agrochemical applications. The fluorine substituent enhances electrophilic properties, facilitating nucleophilic aromatic substitution reactions, while the nitrile group provides a handle for further functionalization. This compound is particularly useful in the development of bioactive molecules due to its ability to serve as a scaffold for medicinal chemistry. Its stability and synthetic flexibility make it a practical choice for researchers working on advanced chemical synthesis.

4-Fluoropyrimidine-2-carbonitrile structure

1805056-51-2 structure

Product Name:4-Fluoropyrimidine-2-carbonitrile

CAS No:1805056-51-2

MF:C₅H₂FN₃

MW:123.087883472443

CID:4826607

Update Time:2025-11-05

4-Fluoropyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-4-fluoropyrimidine
- 4-fluoropyrimidine-2-carbonitrile
- 4-Fluoropyrimidine-2-carbonitrile
- Inchi： 1S/C5H2FN3/c6-4-1-2-8-5(3-7)9-4/h1-2H
- InChI Key： OSGBSEHXEGKDSA-UHFFFAOYSA-N
- SMILES： FC1C=CN=C(C#N)N=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 138
XLogP3: 0.7
Topological Polar Surface Area: 49.6

4-Fluoropyrimidine-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A039001834-500mg	2-Cyano-4-fluoropyrimidine	1805056-51-2	98%	500mg	$581.26	2022-04-01
Alichem	A039001834-1g	2-Cyano-4-fluoropyrimidine	1805056-51-2	98%	1g	$1,079.55	2022-04-01

4-Fluoropyrimidine-2-carbonitrile Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere

Related Categories

Additional information on 4-Fluoropyrimidine-2-carbonitrile

Market Research and Analysis of 4-Fluoropyrimidine-2-carbonitrile (1805056-51-2) in the Chemical-Biomedical Field

The compound 4-Fluoropyrimidine-2-carbonitrile, identified by the CAS number 1805056-51-2, has emerged as a significant molecule in the chemical-biomedical industry. This compound is gaining attention due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

Recent studies have highlighted the role of 4-Fluoropyrimidine-2-carbonitrile as a promising scaffold for the design of bioactive molecules. Its structural features, including the pyrimidine ring and fluorine substitution, contribute to its unique pharmacological properties. These properties include high bioavailability, selectivity for specific molecular targets, and enhanced stability, making it an attractive candidate for preclinical and clinical research.

The global demand for 4-Fluoropyrimidine-2-carbonitrile is driven by its increasing use in academic research and industrial drug development pipelines. Key players in the chemical-biomedical sector are actively exploring its potential as a building block for advanced drug candidates. Market analysis indicates a growing trend toward outsourcing the synthesis and supply of this compound to specialized chemical manufacturers, reflecting the industry's focus on cost efficiency and scalability.

From a market perspective, the supply chain for 4-Fluoropyrimidine-2-carbonitrile is characterized by a competitive landscape with several suppliers offering high-purity grades of this compound. The pricing dynamics are influenced by factors such as production scale, regional demand, and regulatory requirements. Notably, there is a rising demand for this compound in emerging markets due to increased investment in pharmaceutical R&D activities.

In conclusion, 4-Fluoropyrimidine-2-carbonitrile (1805056-51-2) represents a valuable asset in the chemical-biomedical field, with significant implications for drug discovery and development. As research progresses and its therapeutic potential continues to be explored, this compound is expected to play an increasingly important role in addressing unmet medical needs worldwide.